Cas no 1343891-25-7 (4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid)

• Product Name: 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid
• CAS No: 1343891-25-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6442170
• PubChem ID: 64004133
• Update Time: 2025-05-20

4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid
• Benzoic acid, 2-[(1,1-dimethyl-2-propyn-1-yl)amino]-4-methyl-

• Inchi： 1S/C13H15NO2/c1-5-13(3,4)14-11-8-9(2)6-7-10(11)12(15)16/h1,6-8,14H,2-4H3,(H,15,16)
• InChI Key： RYCLGSCSGIZUDD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C=C1NC(C)(C)C#C

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 387.5±37.0 °C(Predicted)
• pka: 4.23±0.50(Predicted)

Additional information on 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid

Comprehensive Overview of 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid (CAS No. 1343891-25-7)

4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid (CAS No. 1343891-25-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzoic acid backbone and alkynylamine substituent, exhibits promising potential in various applications, including drug development and biochemical studies. Its molecular structure, which combines a methyl group and a propargylamine moiety, makes it a subject of interest for researchers exploring novel therapeutic agents.

The growing demand for small molecule inhibitors and bioactive compounds has led to increased scrutiny of 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid. Recent studies highlight its role in modulating enzymatic activity and its potential as a scaffold for drug design. With the rise of precision medicine and targeted therapies, this compound is being investigated for its ability to interact with specific protein targets, offering insights into structure-activity relationships (SAR).

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid. The compound's synthetic versatility allows for modifications that can enhance its bioavailability and pharmacokinetic properties. This aligns with the broader trend of optimizing chemical processes to reduce environmental impact while maintaining high yields and purity.

Another area of interest is the compound's potential in neuropharmacology. Preliminary data suggest that 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid may influence neurotransmitter systems, making it a candidate for studying neurological disorders. As the scientific community continues to unravel the complexities of brain health, compounds like this could play a pivotal role in developing next-generation treatments.

From an industrial perspective, 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid is valued for its chemical stability and compatibility with various formulation techniques. Its applications extend to cosmeceuticals and dermatology, where it is being tested for its anti-inflammatory and antioxidant properties. This versatility underscores its relevance in multiple sectors, from pharmaceuticals to personal care.

As the scientific community delves deeper into the mechanisms of action of 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid, its potential to address unmet medical needs becomes increasingly apparent. Whether as a lead compound or a tool molecule, its contributions to advancing biomedical research are undeniable. Future studies will likely focus on optimizing its therapeutic index and exploring its interactions with biological pathways.

In summary, 4-methyl-2-(2-methylbut-3-yn-2-yl)aminobenzoic acid (CAS No. 1343891-25-7) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications and ongoing research make it a compound to watch in the coming years, particularly as the demand for innovative therapeutic solutions continues to grow.